Cas no 1557884-29-3 (Pyrrolo[2,1-f][1,2,4]triazine-6-carboximidamide)

• Product Name: Pyrrolo[2,1-f][1,2,4]triazine-6-carboximidamide
• CAS No: 1557884-29-3
• MF: C₇H₇N₅
• MW: 161.163979768753
• CID: 5171100
• Update Time: 2026-03-04

Pyrrolo[2,1-f][1,2,4]triazine-6-carboximidamide Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-6-carboximidamide

• Inchi： 1S/C7H7N5/c8-7(9)5-1-6-2-10-4-11-12(6)3-5/h1-4H,(H3,8,9)
• InChI Key： XJIYZTVTTRTEAJ-UHFFFAOYSA-N
• SMILES： N12C=C(C(N)=N)C=C1C=NC=N2

Additional information on Pyrrolo[2,1-f][1,2,4]triazine-6-carboximidamide

Pyrrolo[2,1-f][1,2,4]triazine-6-carboximidamide: A Comprehensive Overview

The compound with CAS No. 1557884-29-3, known as Pyrrolo[2,1-f][1,2,4]triazine-6-carboximidamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are characterized by their unique structural features and versatile applications. The pyrrolo[2,1-f][1,2,4]triazine core of this molecule is a fused bicyclic system that combines the properties of both pyrrole and triazine rings, making it a promising candidate for various chemical and biological applications.

Recent studies have highlighted the potential of Pyrrolo[2,1-f][1,2,4]triazine-6-carboximidamide in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with enhanced pharmacokinetic properties. The carboximidamide functional group attached to the triazine ring has been shown to enhance the molecule's solubility and stability, which are critical factors in drug delivery systems. Furthermore, this compound has demonstrated promising anti-inflammatory and antioxidant activities in vitro, suggesting its potential use in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its medicinal applications, Pyrrolo[2,1-f][1,2,4]triazine-6-carboximidamide has also been investigated for its role in advanced materials science. The molecule's unique electronic properties make it a strong candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and flexible electronics due to its high charge transport capabilities and thermal stability. These properties are essential for developing next-generation electronic devices that require both efficiency and durability.

The synthesis of Pyrrolo[2,1-f][1,2,4]triazine-6-carboximidamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrrolo-triazine core through cyclization reactions and the subsequent functionalization of the carboximidamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the scalability of the synthesis process for industrial applications.

One of the most exciting developments involving this compound is its application in photovoltaic materials. Studies have shown that Pyrrolo[2,1-f][1,2,4]triazine-6-carboximidamide can serve as an electron-deficient acceptor material in polymer solar cells (PSCs). Its ability to form stable charge-separated states upon photoexcitation makes it an ideal candidate for enhancing the efficiency of PSCs. This application aligns with the global push toward sustainable energy solutions and highlights the importance of innovative materials in addressing climate change.

Another area where Pyrrolo[2,1-f][1,2,4]triazine-6-carboximidamide has shown promise is in catalysis. The molecule's ability to act as a Lewis acid catalyst has been exploited in various organic transformations. Recent research has demonstrated its effectiveness in facilitating enantioselective reactions and asymmetric synthesis processes. These findings underscore its potential as a versatile tool in chemical synthesis and process development.

Despite its numerous advantages, there are challenges associated with the widespread adoption of Pyrrolo[2,1-f][1,2,-carboximidamide. One major concern is its cost-effectiveness at an industrial scale. Researchers are currently exploring alternative synthetic pathways and cost-saving strategies to make this compound more accessible for large-scale production. Additionally, further studies are needed to fully understand its long-term stability under various environmental conditions and its compatibility with existing manufacturing processes.

In conclusion,Pyrrolo[2,f][tri azine]-6-car box imid amide represents a cutting-edge advancement in modern chemistry with wide-ranging applications across multiple disciplines. Its unique structural features and functional groups make it a valuable asset in drug discovery,